Ethyl 5-bromo-2-(bromomethyl)benzoate

• IUPAC Name: ethyl 5-bromo-2-(bromomethyl)benzoate
• InChI: InChI=1S/C10H10Br2O2/c1-2-14-10(13)9-5-8(12)4-3-7(9)6-11/h3-5H,2,6H2,1H3
• InChI Key: PHSGNAVTTZJUOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)Br)CBr
• Molecular Formula: C10H10Br2O2
• Molecular Weight: 321.99 g/mol

Description

Ethyl 5-bromo-2-(bromomethyl)benzoate is a chemical compound with the molecular formula C10H10Br2O2. It is a halobenzoic acid ethyl ester.

Molecular Structure Analysis

The molecular structure of Ethyl 5-bromo-2-(bromomethyl)benzoate consists of a benzoate core with bromomethyl groups attached at the 2 and 5 positions. The ethyl group is attached to the benzoate core via an ester linkage.

Physical And Chemical Properties Analysis

Ethyl 5-bromo-2-(bromomethyl)benzoate is a white to yellow solid. It has a molecular weight of 322. The compound should be stored at temperatures between 2-8°C.

Scientific Research Applications

1. Organic Synthesis and Photostimulated Reactions

Ethyl 5-bromo-2-(bromomethyl)benzoate is utilized in organic synthesis, particularly in photostimulated reactions. For instance, its reaction with the monoanion of reduced ethyl benzoate leads to high yields of reduced products, especially when aryl moieties have suitable double bonds, facilitating cyclized reduced products (Vaillard, Postigo, & Rossi, 2004).

2. Heterocyclic Compound Synthesis

This compound is involved in synthesizing heterocyclic compounds. A study demonstrated its reaction with heterocyclic ketene aminals in acetonitrile, leading to C-benzylated products that further undergo cyclocondensation to produce lactam-fused heterocyclic compounds (Xu, Jie, Wang, & Huang, 2002).

3. Benzofuran Derivatives Synthesis

Ethyl 5-bromo-2-(bromomethyl)benzoate is instrumental in synthesizing benzofuran derivatives. This synthesis involves condensation and cyclization reactions, contributing to the formation of compounds like ethyl 5-bromo-3-amino-2-benzofurancarboxylate, which are further explored for antimicrobial and pharmacological activities (Parameshwarappa, Basawaraj, & Sangapure, 2008).

4. Aliphatic Polycarbonate Modification

In the field of polymer science, ethyl 5-bromo-2-(bromomethyl)benzoate is used to synthesize pendent carbonate ester groups on aliphatic polycarbonates. This approach aids in creating biodegradable polymers with potential applications in environmental sustainability (Ben-Shaba & Domb, 2006).

5. Synthesis of Biologically Active Compounds

It's also used in synthesizing various biologically active compounds, such as monoamine oxidase inhibitors, which have potential applications in treating certain neurological disorders (Misra, Dwivedi, & Parmar, 1980).

Safety and Hazards

Ethyl 5-bromo-2-(bromomethyl)benzoate is considered hazardous. It is harmful if swallowed and causes severe skin burns and eye damage. It may cause allergy or asthma symptoms or breathing difficulties if inhaled. It may also cause respiratory irritation.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of ethyl 5-bromo-2-methylbenzoate (7.52 g, 30.9 mmol), N-bromosuccinimide (6.05 g, 34.0 mmol) and benzoyl peroxide (0.75 g, 3.10 mmol) in carbon tetrachloride (150 ml) was heated to 70° C. in an oil bath for 18 h. After this time, the mixture was cooled to room temperature and the solids removed by filtration. The filtrate was then concentrated under reduced pressure and purified by flash chromatography (silica, gradient 1-10%, ethyl acetate/hexanes) afforded ethyl 5-bromo-2-(bromomethyl)benzoate (7.57 g, 76%) as a clear oil: 1H NMR (300 MHz, CDCl3) 8.09 (d, J=2.2 Hz, 1H), 7.61 (dd, J=8.3, 2.2 Hz, 1H), 7.33 (d, J=8.2 Hz, 1H), 4.90 (s, 2H), 4.42 (q, J=7.2 Hz, 2H), 1.43 (t, J=7.1 Hz, 3H).